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Cat. No.: B15556493 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Direct Blue 71 (C.I.

34140; CAS No. 4399-55-7), a trisazo direct dye. A thorough understanding of its solubility in

aqueous and organic solvents is crucial for its diverse applications, ranging from textile dyeing

and biological staining to its use in various research contexts. This document consolidates

available quantitative data, presents detailed experimental protocols for solubility

determination, and illustrates the logical workflow for these procedures.

Quantitative Solubility Data
The solubility of Direct Blue 71 is significantly dependent on the solvent and temperature. The

following tables summarize the available quantitative data for its solubility in water and selected

organic solvents.

Table 1: Solubility of Direct Blue 71 in Water

Temperature (°C) Solubility (g/L)

60 10[1][2][3][4][5]

97 20[1][2][3][4][5]

Table 2: Solubility of Direct Blue 71 in Organic Solvents
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Solvent Solubility Notes

Dimethyl Sulfoxide (DMSO) 50 mg/mL
Requires sonication for

dissolution.

Ethanol Soluble[1][2][3][5] Quantitative data not specified.

Ethylene Glycol Ether

(Cellosolve)
Slightly Soluble[6] Quantitative data not specified.

Methanol Very Slightly Soluble[6] Quantitative data not specified.

Other Organic Solvents Insoluble[1][2][3][5][6]

Generally insoluble in most

other common organic

solvents.

Experimental Protocols for Solubility Determination
While specific experimental protocols for determining the solubility of Direct Blue 71 are not

extensively detailed in the literature, standardized methods for dyes and other chemical

substances can be readily applied. The following are two robust protocols for accurately

determining solubility.

Gravimetric Method (Adapted from OECD Guideline 105)
This method, based on the flask method described in OECD Guideline 105, is suitable for

substances with solubilities above 10⁻² g/L and is ideal for determining the solubility of Direct
Blue 71 in water.[1][2][3][7][8]

a. Materials:

Direct Blue 71 powder

Solvent of interest (e.g., distilled water)

Thermostatically controlled shaker or water bath

Centrifuge
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Analytical balance

Filtration apparatus (e.g., syringe filter with a non-adsorbent membrane)

Evaporating dish

b. Procedure:

Equilibration: Add an excess amount of Direct Blue 71 to a known volume of the solvent in a

flask. The excess solid should be clearly visible.

Saturation: Seal the flask and place it in a thermostatic shaker or water bath set to the

desired temperature (e.g., 25 °C). Agitate the mixture for a sufficient time to reach

equilibrium. A preliminary test can determine the necessary equilibration time (e.g., 24-48

hours).

Phase Separation: After equilibration, allow the mixture to stand at the constant temperature

to let the undissolved dye settle. Centrifugation at the same temperature can be used to

facilitate this separation.

Sampling: Carefully extract a known volume of the clear supernatant (the saturated solution)

using a syringe.

Filtration: Pass the extracted supernatant through a filter to remove any remaining solid

particles.

Solvent Evaporation: Accurately weigh an empty evaporating dish. Transfer a known volume

of the filtrate to the dish and evaporate the solvent under controlled conditions (e.g., in a

drying oven at a temperature that does not degrade the dye).

Mass Determination: Once the solvent is completely evaporated, cool the dish in a

desiccator and weigh it again. Repeat the drying and weighing steps until a constant mass is

achieved.

c. Calculation of Solubility: The solubility (S) in g/L is calculated as follows:

S (g/L) = (Mass of residue (g) / Volume of filtrate (L))
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Spectrophotometric Method
This method is particularly suitable for colored compounds like Direct Blue 71 as it determines

concentration by measuring light absorbance.

a. Materials:

Direct Blue 71 powder

Solvent of interest

UV-Vis Spectrophotometer

Volumetric flasks and pipettes

Filtration apparatus

b. Procedure:

Determination of Maximum Absorbance (λmax): Prepare a dilute solution of Direct Blue 71
in the chosen solvent. Scan the solution with a spectrophotometer to find the wavelength of

maximum absorbance (λmax).

Preparation of a Calibration Curve:

Prepare a stock solution of Direct Blue 71 with a known concentration.

Create a series of standard solutions of decreasing concentrations through serial dilution

of the stock solution.

Measure the absorbance of each standard solution at the predetermined λmax.

Plot a graph of absorbance versus concentration to create a calibration curve. The

relationship should be linear according to the Beer-Lambert law.

Preparation of Saturated Solution: Prepare a saturated solution of Direct Blue 71 as

described in the gravimetric method (steps 1-3).

Analysis of Saturated Solution:
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Filter the saturated supernatant.

Accurately dilute a known volume of the clear filtrate to a concentration that falls within the

linear range of the calibration curve.

Measure the absorbance of the diluted solution at λmax.

Calculation of Solubility:

Use the equation of the line from the calibration curve to determine the concentration of

the diluted solution from its absorbance.

Account for the dilution factor to calculate the concentration of the original saturated

solution. This concentration represents the solubility of Direct Blue 71.

Mandatory Visualizations
The following diagrams illustrate the logical workflows for the experimental protocols described

above.
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Gravimetric Method Spectrophotometric Method
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Caption: Workflow for Solubility Determination.
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Prepare stock solution of known concentration

Perform serial dilutions to create standards

Measure absorbance of each standard at λmax

Plot Absorbance vs. Concentration

Generate linear regression equation (y = mx + c)
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Caption: Calibration Curve Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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